N-(2-methoxyphenyl)-1,2-dihydro-5-acenaphthylenecarboxamide

• IUPAC Name: N-(2-methoxyphenyl)-1,2-dihydroacenaphthylene-5-carboxamide
• InChI: InChI=1S/C20H17NO2/c1-23-18-8-3-2-7-17(18)21-20(22)16-12-11-14-10-9-13-5-4-6-15(16)19(13)14/h2-8,11-12H,9-10H2,1H3,(H,21,22)
• InChI Key: OCXRPYVXLTUWRY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC=C3CCC4=C3C2=CC=C4
• Molecular Formula: C20H17NO2
• Molecular Weight: 303.4 g/mol

Description

N-(2-methoxyphenyl)-1,2-dihydro-5-acenaphthylenecarboxamide, also known as DMAC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. DMAC is a white crystalline powder that is soluble in organic solvents but insoluble in water.

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-1,2-dihydro-5-acenaphthylenecarboxamide is not fully understood. However, it has been suggested that this compound exerts its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. This compound has also been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory, analgesic, and antitumor activities. It has also been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. This compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer cells. This compound has also been shown to exhibit antioxidant activity and to protect against oxidative stress-induced cell damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxyphenyl)-1,2-dihydro-5-acenaphthylenecarboxamide is its versatility in synthetic applications. This compound can be used as a building block for the synthesis of various organic compounds, including liquid crystals and polymers. This compound has also been shown to exhibit anti-inflammatory, analgesic, and antitumor activities, making it a promising candidate for drug development. However, this compound has some limitations in lab experiments, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of N-(2-methoxyphenyl)-1,2-dihydro-5-acenaphthylenecarboxamide. One area of research is the development of this compound-based fluorescent probes for the detection of metal ions in biological systems. Another area of research is the synthesis of this compound derivatives with improved solubility and bioactivity. This compound has also been shown to exhibit potential as a drug candidate for the treatment of various diseases, including cancer and inflammation. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicine and materials science.
Conclusion:
In conclusion, this compound, or this compound, is a versatile chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound has been shown to exhibit anti-inflammatory, analgesic, and antitumor activities, and has potential as a drug candidate for the treatment of various diseases. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicine and materials science.

Synthesis Methods

N-(2-methoxyphenyl)-1,2-dihydro-5-acenaphthylenecarboxamide can be synthesized using various methods, including the Pd-catalyzed Suzuki-Miyaura cross-coupling reaction, the Sonogashira coupling reaction, and the Buchwald-Hartwig amination reaction. The most commonly used method for the synthesis of this compound is the Suzuki-Miyaura cross-coupling reaction, which involves the reaction of 2-methoxyaniline and 1,2-dihydroacenaphthylene-5-carboxylic acid with Pd(PPh3)4 as a catalyst in the presence of a base such as K2CO3 in DMF solvent.

Scientific Research Applications

N-(2-methoxyphenyl)-1,2-dihydro-5-acenaphthylenecarboxamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anti-inflammatory, analgesic, and antitumor activities. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems. In addition, this compound has been used as a building block for the synthesis of various organic compounds, including liquid crystals and polymers.